4-(2,6-Dimethyl-morpholine-4-sulfonyl)-benzoic acid

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C13H17NO5S/c1-9-7-14(8-10(2)19-9)20(17,18)12-5-3-11(4-6-12)13(15)16/h3-6,9-10H,7-8H2,1-2H3,(H,15,16)
• InChI Key: KUPQRFNEGVYXAT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol
• Solubility: >44.9 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2,6-Dimethyl-morpholine-4-sulfonyl)-benzoic acid, also known as DBSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and electrochemistry. DBSA is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

Green Chemistry and Synthesis

A study by Almarhoon et al. (2019) introduces an eco-friendly method for synthesizing sulfonamide and sulfonate carboxylic acid derivatives. This process emphasizes environmental sustainability by utilizing water and sodium carbonate as HCl scavengers, yielding high-purity products. The research further explores the molecular packing of these compounds, hinting at potential biological applications due to their structural properties (Almarhoon, Soliman, Ghabbour, & El‐Faham, 2019).

Advancements in Organic Chemistry

Liu et al. (2015) achieved copper-mediated direct ortho C-H bond sulfonylation of benzoic acid derivatives, demonstrating excellent regioselectivity and yield. This method provides a strategic approach to synthesize various aryl sulfones, which could be pivotal in developing new pharmaceuticals and materials (Liu, Yu, Zhuang, Gui, Chen, Wang, & Tan, 2015).

Medicinal Chemistry and Drug Design

Research into the modulation of antibiotic activity against multidrug-resistant strains by 4-(Phenylsulfonyl) morpholine sheds light on its potential as a modulator of antimicrobial properties. Oliveira et al. (2015) investigated its effects on various bacteria and fungi, revealing that it could enhance the efficacy of certain antibiotics. This discovery opens avenues for the development of novel treatment strategies against resistant microbial strains (Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, & Silva, 2015).

Structural Chemistry and X-ray Analysis

Morohashi et al. (2014) focused on sulfonyl-bridged oligo(benzoic acid)s, studying their synthesis, X-ray structures, and properties as metal extractants. Their work emphasizes the importance of such compounds in extracting lanthanoid ions, contributing significantly to the field of materials science and separation technologies (Morohashi, Nagata, Hayashi, & Hattori, 2014).

Environmental and Green Chemistry

Pernak et al. (2011) synthesized a series of 4-benzyl-4-methylmorpholinium salts, exploring their physicochemical properties, cytotoxicity, and biodegradability. Their research contributes to the development of environmentally friendly solvents and highlights the role of morpholinium ionic liquids in sustainable chemistry (Pernak, Borucka, Walkiewicz, Markiewicz, Fochtman, Stolte, Steudte, & Stepnowski, 2011).